![molecular formula C7H7NO3 B1453023 2-Cyclopropyl-oxazole-5-carboxylic acid CAS No. 1263378-39-7](/img/structure/B1453023.png)
2-Cyclopropyl-oxazole-5-carboxylic acid
Overview
Description
2-Cyclopropyl-oxazole-5-carboxylic acid, also known as CPOCA, is a cyclic carboxylic acid that is used in various scientific research applications. It is a cyclic organic compound that is composed of an oxazole ring fused to a cyclopropyl group, with a carboxylic acid group attached to the oxazole ring. CPOCA is a colorless, hygroscopic solid with a melting point of 68-70 °C. It is insoluble in water, but soluble in organic solvents. CPOCA has a wide range of applications in scientific research, such as in the synthesis of novel compounds and in biochemical and physiological studies.
Scientific Research Applications
Catalyzed Synthesis of Oxazoles and Oxazolines
2-Cyclopropyl-oxazole-5-carboxylic acid is involved in the synthesis of oxazoles and oxazolines, with research indicating the use of ruthenium(II) porphyrin and copper chloride as catalysts. This method employs benzene carboxylic acids and phenylethenes or phenylacetylenes, and the reactions proceed through the formation of an intermolecular C-N bond and an intramolecular C-O bond, yielding oxazole or oxazoline derivatives (Zhong et al., 2012).
Synthesis of Cyclopropa Derivatives
The compound is also used in the synthesis of 1,2,7,7a-tetrahydro-1aH-cyclopropa[b]quinoline-1a-carboxylic acid derivatives. These are doubly constrained ACC derivatives synthesized through a specific cyclopropanation process. The resulting compounds are considered as a new type of heterocyclic system (Szakonyi et al., 2002).
Synthesis of Heterocyclic Systems
The compound contributes to the synthesis of various heterocyclic systems. Research includes the synthesis of spiro[cyclopropane-1,3' -oxindole]-2 -carboxylic acid and cyclopropa[c]quinoline-7b-carboxylic acid derivatives. These syntheses involve diastereoselective cyclopropanation reactions and offer a new perspective on the construction of complex molecular architectures (Yong et al., 2007).
Synthesis of Bis(oxazoline) Ligands
This compound derivatives are also used in the synthesis of carbohydrate-derived bis(oxazoline) ligands. These ligands are applied in the synthesis of natural products like grenadamide, indicating the compound's utility in organic synthesis and the development of bioactive molecules (Minuth & Boysen, 2010).
Synthesis of Triazole Derivatives
The compound is involved in the synthesis of 4-cyclopropyl-4,5-dihydro-1H-1,2,3-triazole and its derivatives. These derivatives demonstrate interesting bonding patterns and electron density distributions, contributing to the field of crystallography and molecular structure analysis (Boechat et al., 2010).
Mechanism of Action
Target of Action
Oxazole derivatives, a class to which this compound belongs, have been found to interact with a variety of biological targets . These targets often depend on the specific substitution pattern of the oxazole derivative .
Mode of Action
Oxazole derivatives are known to interact with their targets based on their chemical diversity . The specific interactions and resulting changes would depend on the particular target and the environmental context.
Biochemical Pathways
Oxazole derivatives have been found to impact a range of biochemical pathways, depending on their specific targets . The downstream effects of these interactions would be dependent on the specific pathway and the nature of the interaction.
properties
IUPAC Name |
2-cyclopropyl-1,3-oxazole-5-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3/c9-7(10)5-3-8-6(11-5)4-1-2-4/h3-4H,1-2H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRIDPMCDKOTMAL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC=C(O2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401284738 | |
Record name | 2-Cyclopropyl-5-oxazolecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401284738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1263378-39-7 | |
Record name | 2-Cyclopropyl-5-oxazolecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1263378-39-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Cyclopropyl-5-oxazolecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401284738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-cyclopropyl-1,3-oxazole-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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